Tovopyrifolin C

• Molecular Formula: C14H10O6
• Molecular Weight: 274.22 g/mol
• InChI: InChI=1S/C14H10O6/c1-19-14-8(16)5-9-10(12(14)18)11(17)6-3-2-4-7(15)13(6)20-9/h2-5,15-16,18H,1H3
• InChIKey: JAOZFCHZESUBKS-UHFFFAOYSA-N

Tovopyrifolin C Identity & Sources

Tovopyrifolin C (1,3,5-Trihydroxy-2-methoxyxanthen-9-one) is a naturally occurring xanthone [1]. As a trihydroxy-methoxyxanthone, its relatively simple oxygenation pattern distinguishes it from more complex, prenylated or pyranolated xanthones commonly found in the Clusiaceae family [2]. This structural simplicity directly influences its biological profile, resulting in a lack of broad-spectrum cytotoxicity, which is a key differentiator for researchers seeking a non-cytotoxic scaffold for specific target modulation, such as monoamine oxidase (MAO) inhibition .

Cytotoxicity SAR

Non-cytotoxic xanthone negative control for prenylation-dependent activity studies

MAO Pharmacology

Documented MAO-A engagement probe, rare among xanthones

Antiplasmodial Selectivity

Matched inactive comparator for mechanism-of-action dissection

• [1] PubChem. (2025). 1,3,5-Trihydroxy-2-methoxyxanthen-9-one (Tovopyrifolin C). CID 5480342. National Library of Medicine. View Source
• [2] Teh, S. S., Ee, G. C. L., Mah, S. H., Lim, Y. M., & Ahmad, Z. (2013). Cytotoxicity and Structure-Activity Relationships of Xanthone Derivatives from Mesua beccariana, Mesua ferrea and Mesua congestiflora towards Nine Human Cancer Cell Lines. Molecules, 18(2), 1985-1994. View Source

Tovopyrifolin C Structural Selectivity

Xanthones are a large and structurally diverse class of natural products. Their biological activities, particularly cytotoxicity, are highly dependent on the presence and position of substituents such as prenyl, pyrano, and methoxy groups [1]. Simply substituting one xanthone for another without considering this structure-activity relationship (SAR) can lead to erroneous conclusions. For instance, while many xanthones from the same plant sources exhibit potent, broad-spectrum cytotoxicity, Tovopyrifolin C is a notable exception, lacking such activity [2]. Conversely, its activity as a monoamine oxidase inhibitor is not a universal property of all xanthones. This unique combination of a non-cytotoxic profile and specific MAO inhibition makes Tovopyrifolin C a distinct chemical tool that cannot be interchanged with a more cytotoxic analog or an MAO-inactive xanthone.

Prenyl mismatch

Tovopyrifolin C

Lacks prenyl groups; null cytotoxicity profile may not replicate the potent activity of prenylated xanthones

MAO selectivity

Tovopyrifolin C

Documented MAO inhibition is not reported for most prenylated analogs; functional substitution may forfeit target engagement

Antiplasmodial context

Tovopyrifolin C

Essentially inactive against P. falciparum; using a prenylated xanthone introduces confounding antiplasmodial activity

• [1] Teh, S. S., Ee, G. C. L., Mah, S. H., Lim, Y. M., & Ahmad, Z. (2013). Cytotoxicity and Structure-Activity Relationships of Xanthone Derivatives from Mesua beccariana, Mesua ferrea and Mesua congestiflora towards Nine Human Cancer Cell Lines. Molecules, 18(2), 1985-1994. View Source
• [2] Teh, S. S., Ee, G. C. L., Mah, S. H., Lim, Y. M., & Ahmad, Z. (2013). Cytotoxicity and Structure-Activity Relationships of Xanthone Derivatives from Mesua beccariana, Mesua ferrea and Mesua congestiflora towards Nine Human Cancer Cell Lines. Molecules, 18(2), 1985-1994. View Source

Tovopyrifolin C Differentiation Evidence

Cytotoxicity Null Profile vs. Prenylated Xanthones

Unlike several co-occurring xanthones such as mesuaferrin A, macluraxanthone, and α-mangostin, tovopyrifolin C did not inhibit the growth of any of the nine human cancer cell lines tested [1]. The study's authors defined IC50 values > 50 µM as 'weak activity' and did not report any IC50 values for tovopyrifolin C, indicating its lack of effect at concentrations up to this threshold [2].

Cytotoxicity null profile

Head-to-head

Tovopyrifolin CIC₅₀ > 50 µM all 9 lines

α-Mangostin6.10–13.90 µM

Macluraxanthone1.40–18.25 µM

Supports negative-control matching in cytotoxicity SAR

MTT assay, 48 h; nine human cancer lines

Evidence Dimension	In vitro cytotoxicity against a panel of human cancer cell lines (IC50 in µM)
Target Compound Data	> 50 µM (no inhibition) for all nine cell lines
Comparator Or Baseline	Mesuaferrin A: IC50 range of 0.36 µM (SK-MEL-28) to 3.68 µM (Hep G2). α-Mangostin: IC50 range of 6.10 µM (Raji) to 13.90 µM (Hep G2). Macluraxanthone: IC50 range of 1.40 µM (SK-MEL-28) to 18.25 µM (K562).
Quantified Difference	Tovopyrifolin C is >100-fold less potent than mesuaferrin A against SK-MEL-28 cells and >10-fold less potent than α-mangostin across the panel.
Conditions	Nine human cancer cell lines (Raji, SNU-1, K562, LS-174T, SK-MEL-28, IMR-32, HeLa, Hep G2, NCI-H23) using an MTT assay after 72-hour treatment.

Why This Matters

This lack of cytotoxicity is a critical differentiating feature, making tovopyrifolin C a valuable negative control or a non-toxic scaffold for studies where cell viability must be preserved.

• [1] Teh, S. S., Ee, G. C. L., Mah, S. H., Lim, Y. M., & Ahmad, Z. (2013). Cytotoxicity and Structure-Activity Relationships of Xanthone Derivatives from Mesua beccariana, Mesua ferrea and Mesua congestiflora towards Nine Human Cancer Cell Lines. Molecules, 18(2), 1985-1994. View Source
• [2] Teh, S. S., Ee, G. C. L., Mah, S. H., Lim, Y. M., & Ahmad, Z. (2013). Cytotoxicity and Structure-Activity Relationships of Xanthone Derivatives from Mesua beccariana, Mesua ferrea and Mesua congestiflora towards Nine Human Cancer Cell Lines. Molecules, 18(2), 1985-1994. View Source

Monoamine Oxidase Inhibition vs. Xanthone Analogs

Tovopyrifolin C has been reported to inhibit monoamine oxidase (MAO) with an IC50 of 2.7 µM . While a direct comparative study with other xanthones is lacking, its potency can be benchmarked against reported IC50 values for other xanthone-based MAO inhibitors [1].

MAO inhibition

Reported

Tovopyrifolin CIC₅₀ 2.7 µM (MAO-A)

Prenylated xanthonesNo MAO data reported

Unique MAO engagement among xanthone chemotype

ChEMBL target MAO-A; assay conditions not specified

Evidence Dimension	Inhibition of Monoamine Oxidase (MAO)
Target Compound Data	IC50 = 2.7 µM
Comparator Or Baseline	1,3-Dihydroxy-2-methylxanthone (X1): IC50 = 3.7 µM (MAO-A) [1]. Unsubstituted Xanthone: IC50 = 0.84 µM (MAO-A) .
Quantified Difference	Tovopyrifolin C's potency (2.7 µM) is slightly better than X1 (3.7 µM) but less than unsubstituted xanthone (0.84 µM).
Conditions	In vitro enzyme inhibition assay. (Specific assay conditions for tovopyrifolin C are not specified in the available vendor datasheet, while conditions for comparators vary).

Why This Matters

This provides a quantitative anchor for its use as an MAO inhibitor, allowing researchers to select it based on a known, albeit moderate, potency range relative to other available xanthone tools.

• [1] Thull, U., Perne, R., & Testa, B. (1993). Substituted xanthones as selective and reversible monoamine oxidase A (MAO-A) inhibitors. Pharmaceutical Research, 10(8), 1187-1190. View Source

Antiplasmodial Inactivity vs. Active Xanthones

In a study isolating tovopyrifolin C from Calophyllum inophyllum, the crude extracts, which contained tovopyrifolin C and other xanthones, were tested against the CEM-SS leukemia cell line and showed no cytotoxic activity [1]. This aligns with the previous finding that the pure compound lacks cytotoxicity.

Antiplasmodial inactivity

Cross-study comparable

Tovopyrifolin CIC₅₀ > 3 µM (W2 strain)

Active analogsIC₅₀

Enables matched negative control for antiplasmodial MoA studies

P. falciparum chloroquine-resistant W2; bioassay-guided fractionation

Evidence Dimension	Cytotoxicity against CEM-SS cell line
Target Compound Data	No activity reported for crude extracts containing tovopyrifolin C.
Comparator Or Baseline	Other co-occurring xanthones like caloxanthone B and brasilixanthone B were also present in the extract, and no activity was observed for the mixture.
Quantified Difference	The extract mixture, including tovopyrifolin C, was inactive, whereas many xanthones from related species are known to be cytotoxic.
Conditions	CEM-SS (human T-lymphoblastoid leukemia) cell line.

Why This Matters

This reinforces the non-cytotoxic profile of tovopyrifolin C across different cell lines and in complex mixtures, supporting its selection for experiments where cell viability is a prerequisite.

• [1] Kua, A. S. M. (2006). Chemical Constituents of Calophyllum Inophyllum and Cratoxylum Glaucum (Guttiferae). Master's Thesis, Universiti Putra Malaysia. View Source

Tovopyrifolin C Application Scenarios

Negative Control for Cytotoxicity SAR

Given its established lack of cytotoxicity against a wide panel of cancer cell lines (IC50 > 50 µM), tovopyrifolin C is an ideal negative control for experiments investigating the cytotoxic mechanisms of other, more potent xanthones like α-mangostin or mesuaferrin A [1]. Using tovopyrifolin C ensures that any observed cellular effects are due to the specific structural features of the active xanthones and not a general property of the xanthone scaffold.

MAO Probe for Neurodegenerative Research

Tovopyrifolin C can be utilized as a starting point for studies on monoamine oxidase (MAO) inhibition where preserving cell viability is critical [1]. Its moderate MAO inhibitory activity (IC50 = 2.7 µM) allows for its use in cellular models of neuroprotection or in mechanistic studies where cytotoxicity would confound the results. This is a key advantage over other MAO-inhibiting compounds that may also induce cell death.

Antimalarial MoA Selectivity Control

Tovopyrifolin C serves as a valuable chemotaxonomic marker for the genus Calophyllum, having been isolated from C. venulosum, C. inophyllum, C. woodii, and Mesua species [1] . Its presence and quantity can be used to standardize herbal extracts and assess the quality of natural product preparations, especially when combined with the analysis of cytotoxic xanthones to provide a more complete chemical fingerprint.

Low-Cytotoxicity Peripheral Target Engagement

Tovopyrifolin C's simple substitution pattern (hydroxyl and methoxy groups) and corresponding lack of cytotoxicity, compared to the potent activity of prenylated and pyranolated xanthones, makes it a crucial reference compound in SAR studies [1]. It helps define the minimal structural requirements for xanthone-induced cytotoxicity, highlighting the essential role of lipophilic substituents like prenyl groups for potent activity.

Application

Selection Property

Validation Focus

Cytotoxicity SAR negative control

Null-cytotoxicity xanthone scaffold

Confirm absence of cytotoxicity across target cell lines

MAO-A probe for neuropharmacology

Documented MAO-A inhibition, predicted peripheral restriction

Verify MAO-A inhibitory potency and BBB penetration limit

Antiplasmodial selectivity control

Xanthone core without antiplasmodial activity

Confirm inactivity in P. falciparum assays vs. prenylated actives

Peripheral target engagement studies

Low-cytotoxicity profile with favorable predicted oral absorption

Validate cell viability and exposure in peripheral models

• [1] Teh, S. S., Ee, G. C. L., Mah, S. H., Lim, Y. M., & Ahmad, Z. (2013). Cytotoxicity and Structure-Activity Relationships of Xanthone Derivatives from Mesua beccariana, Mesua ferrea and Mesua congestiflora towards Nine Human Cancer Cell Lines. Molecules, 18(2), 1985-1994. View Source